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Compound of Interest

Compound Name: 3-Chloropropyltrimethoxysilane

Cat. No.: B1208415 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Chloropropyltrimethoxysilane, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Immediate Safety and Handling Precautions
3-Chloropropyltrimethoxysilane is a combustible liquid that can cause serious skin and eye

irritation.[1][2][3][4] It is also sensitive to air and moisture, and contact with water can liberate

methanol, a toxic and flammable substance.[2][5] Therefore, stringent safety measures are

required during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling this chemical. This includes:

Eye Protection: Chemical safety goggles or a face shield.[1][4]

Hand Protection: Compatible, chemical-resistant gloves.[1][6]

Skin Protection: Protective clothing to prevent skin contact.[1][3]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[2][3] If

ventilation is inadequate, a government-approved respirator is necessary.[3][6]
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Handling and Storage:

Store containers in a cool, dry, and well-ventilated place, away from heat, sparks, and open

flames.[3][7]

Keep containers tightly closed to prevent contact with moisture.[2][3]

Use only non-sparking tools when handling.[1]

Ground all equipment to prevent static discharges.[8]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 3-Chloropropyltrimethoxysilane is incineration

by a licensed professional waste disposal service.[1][3] Never dispose of this chemical down

the drain or in regular trash.

Step 1: Waste Collection

Collect waste 3-Chloropropyltrimethoxysilane, including any contaminated materials, in a

designated and properly labeled hazardous waste container.

The container must be compatible with the chemical, sealable, and clearly marked with the

chemical name and associated hazards.

Do not mix with incompatible wastes, such as strong acids, halogens, or oxidizing agents.[3]

[7]

Step 2: Handling Small Spills In the event of a small spill, follow these procedures immediately:

Evacuate and Ventilate: Evacuate unnecessary personnel and ensure the area is well-

ventilated.[1]

Remove Ignition Sources: Eliminate all nearby sources of ignition (e.g., open flames,

sparks).[2][7]

Absorb the Spill: Use an inert absorbent material such as sand, vermiculite, or earth to soak

up the spill.[2][3][7]
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Collect Residue: Using non-sparking tools, carefully sweep or shovel the absorbed material

into a suitable, closed container for disposal.[1][2]

Decontaminate: Ventilate the area and wash the spill site after the material has been

completely removed.[3]

Step 3: Temporary Storage of Waste

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.

Ensure the storage area is away from incompatible materials and sources of ignition.[7]

Follow all institutional and local regulations for the temporary storage of hazardous chemical

waste.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by a licensed and certified professional

waste disposal company.[3]

Provide the disposal service with a complete and accurate description of the waste, including

the Safety Data Sheet (SDS).

Ensure all federal, state, and local environmental regulations are strictly followed.[3]

Chemical and Physical Properties
The following table summarizes key quantitative data for 3-Chloropropyltrimethoxysilane.
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Property Value

CAS Number 2530-87-2

Molecular Formula C₆H₁₅ClO₃Si

Molecular Weight 198.72 g/mol

Appearance Clear, colorless to pale yellow liquid

Density 1.09 g/mL at 25 °C

Boiling Point 195 °C at 750 mmHg

Flash Point 57.8 °C to 78 °C (closed cup)

Vapor Pressure 0.391 mmHg

(Source: Sigma-Aldrich, Cole-Parmer, Haz-Map)[2][3][5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-
Chloropropyltrimethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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